[4-(4-Azaniumyl-3-methoxyphenyl)-2-methoxyphenyl]azanium;dichloride
[4-(4-Azaniumyl-3-methoxyphenyl)-2-methoxyphenyl]azanium;dichloride
o-Dianisidine (dihydrochloride) is a colorimetric peroxidase substrate that has been used as a substrate to semi-quantitatively measure lactate, uric acid (Item No. 16219), and glucose. It has also been used as a reagent for the detection of various metals, thiocyanates, and nitrites. This aromatic amine is initially colorless but turns to violet upon oxidization and is spectrophotometrically measured at a wavelength of 405 nm.
Brand Name:
Vulcanchem
CAS No.:
20325-40-0
VCID:
VC0051592
InChI:
InChI=1S/C14H16N2O2.2ClH/c1-17-13-7-9(3-5-11(13)15)10-4-6-12(16)14(8-10)18-2;;/h3-8H,15-16H2,1-2H3;2*1H
SMILES:
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)OC)N.Cl.Cl
Molecular Formula:
C14H16N2O2 • 2HCl
Molecular Weight:
317.2 g/mol
[4-(4-Azaniumyl-3-methoxyphenyl)-2-methoxyphenyl]azanium;dichloride
CAS No.: 20325-40-0
Reference Standards
VCID: VC0051592
Molecular Formula: C14H16N2O2 • 2HCl
Molecular Weight: 317.2 g/mol
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| CAS No. | 20325-40-0 |
|---|---|
| Product Name | [4-(4-Azaniumyl-3-methoxyphenyl)-2-methoxyphenyl]azanium;dichloride |
| Molecular Formula | C14H16N2O2 • 2HCl |
| Molecular Weight | 317.2 g/mol |
| IUPAC Name | 4-(4-amino-3-methoxyphenyl)-2-methoxyaniline;dihydrochloride |
| Standard InChI | InChI=1S/C14H16N2O2.2ClH/c1-17-13-7-9(3-5-11(13)15)10-4-6-12(16)14(8-10)18-2;;/h3-8H,15-16H2,1-2H3;2*1H |
| Standard InChIKey | UXTIAFYTYOEQHV-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)OC)N.Cl.Cl |
| Canonical SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)[NH3+])OC)[NH3+].[Cl-].[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 514 °F (NTP, 1992) |
| Physical Description | 3,3'-dimethoxybenzidine dihydrochloride is an off-white powder. (NTP, 1992) DryPowder; Liquid |
| Description | o-Dianisidine (dihydrochloride) is a colorimetric peroxidase substrate that has been used as a substrate to semi-quantitatively measure lactate, uric acid (Item No. 16219), and glucose. It has also been used as a reagent for the detection of various metals, thiocyanates, and nitrites. This aromatic amine is initially colorless but turns to violet upon oxidization and is spectrophotometrically measured at a wavelength of 405 nm. |
| Related CAS | 119-90-4 (Parent) |
| Solubility | 10 to 50 mg/mL at 68° F (NTP, 1992) |
| Synonyms | 3,3’-Dimethoxybenzidine Dihydrochloride; C.I. Disperse Black 6 Dihydrochloride; o-Dianisidine Dihydrochloride; 3,3’-Dimethoxy-[1,1’-biphenyl]-4,4’-diamine Dihydrochloride; |
| PubChem Compound | 62311 |
| Last Modified | Nov 11 2021 |
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